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For researchers, scientists, and professionals in drug development utilizing sensitive RF
equipment, understanding the performance of individual components is critical. This guide
provides a comparative analysis of the RF to IF isolation of the Qorvo CMD178 double-
balanced mixer against other market alternatives. The data presented is supported by detailed
experimental protocols for accurate measurement.

Performance Comparison

The RF to IF isolation is a crucial parameter in mixer performance, indicating the degree of
attenuation of the RF signal that leaks to the Intermediate Frequency (IF) port.[1][2] Higher
isolation values are desirable as they minimize interference from the RF source at the IF
output.[2]

The Qorvo CMD178 is a general-purpose double-balanced mixer with an RF and Local
Oscillator (LO) frequency range of 11 to 21 GHz and an IF range from DC to 6 GHz. Below is a
comparison of its RF to IF isolation with other commercially available mixers with comparable
frequency ranges.
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RF/LO Frequency Typical RF to IF
Part Number Manufacturer ]

Range (GHz) Isolation (dB)
CMD178 Qorvo 11-21 26
M1-0220LP Marki Microwave 2-20 25[3][4]
M1-0620NE-2 Marki Microwave 6-20 25[5]
M1-0620SP Marki Microwave 6-20 25[6]
M1-0220NP Marki Microwave 2-20 25([7]

Note: The Marki Microwave M1-0220LP is a discontinued product but is included for
comparative purposes.

Experimental Protocols

Accurate measurement of RF to IF isolation is essential for verifying component performance.
The following are detailed methodologies for measuring the RF to IF isolation of a mixer using
either a Vector Network Analyzer (VNA) or a Spectrum Analyzer. It is critical that the Local
Oscillator (LO) is powered on and set to its normal operating level during the measurement, as
the isolation is dependent on the LO drive level.[8][9]

Method 1: Measurement using a Vector Network
Analyzer (VNA)

A VNA is the preferred instrument for characterizing mixer performance as it can provide
accurate, swept-frequency measurements.

Equipment Required:

Vector Network Analyzer (VNA) with at least two ports

Signal Generator (for the LO signal)

DC Power Supply (if the mixer requires it)

50 Q terminations
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» High-quality coaxial cables
Procedure:

» Calibration: Perform a full two-port calibration of the VNA over the RF frequency range of the
mixer. This typically involves SHORT, OPEN, LOAD, and THRU standards.

e Setup:

o

Connect Port 1 of the VNA to the RF port of the mixer under test (MUT).

[e]

Connect Port 2 of the VNA to the IF port of the MUT.

o

Connect the signal generator to the LO port of the MUT.

[¢]

Ensure all unused ports are terminated with a 50 Q load.

e Instrument Configuration:

[e]

Set the VNA to measure the S21 parameter (forward transmission).

o

Set the sweep frequency of the VNA to cover the desired RF frequency range.

[¢]

Set the power level of VNA Port 1 to a level appropriate for the mixer's RF input.

[¢]

Set the signal generator to the desired LO frequency and power level as specified in the
mixer's datasheet.

¢ Measurement:
o Turn on the LO signal generator.

o The VNA will display the S21 measurement, which represents the RF to IF isolation in dB.
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RF to IF Isolation Measurement with a VNA

Method 2: Measurement using a Spectrum Analyzer

A spectrum analyzer with a tracking generator can also be used to measure RF to IF isolation.

Equipment Required:

Spectrum Analyzer with a Tracking Generator

Signal Generator (for the LO signal)

DC Power Supply (if the mixer requires it)

50 Q terminations

High-quality coaxial cables

Procedure:

o Normalization:
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o Connect the tracking generator output directly to the spectrum analyzer input using a
coaxial cable.

o Enable the tracking generator and normalize the display to establish a O dB reference
level across the frequency range of interest.

e Setup:

[¢]

Connect the tracking generator output to the RF port of the MUT.

[e]

Connect the IF port of the MUT to the spectrum analyzer input.

o

Connect the signal generator to the LO port of the MUT.

[¢]

Terminate the LO port with a 50 Q load if it is not being used.

 Instrument Configuration:
o Set the spectrum analyzer to the same frequency sweep as the tracking generator.
o Set the signal generator to the desired LO frequency and power level.

e Measurement:
o Turn on the LO signal generator.

o The spectrum analyzer will display the power level of the RF signal that has leaked
through to the IF port. The difference between the normalized reference level and the
measured power level is the RF to IF isolation in dB.
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RF to IF Isolation Measurement with a Spectrum Analyzer

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Comparative Guide to RF to IF Isolation in the
CMD178 Mixer]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422540/docs#a-comparative-guide-to-rf-to-if-
isolation-in-the-cmd178-mixer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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